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Abstract

(R)-3-Phenoxy-mandelonitrile, a chiral cyanohydrin, is a pivotal intermediate in the synthesis
of a significant class of synthetic pyrethroid insecticides. Its stereochemistry is crucial for the
biological activity of the final products, such as deltamethrin and esfenvalerate. This guide
provides a comprehensive technical overview of (R)-3-Phenoxy-mandelonitrile, including its
chemical identity, physicochemical properties, detailed spectroscopic analysis, and a validated
protocol for its enantioselective synthesis. This document is intended for researchers, chemists,
and professionals in the fields of drug discovery, agrochemical development, and fine chemical
synthesis, offering expert insights into the handling, characterization, and application of this
important chiral building block.

Chemical Identity and Structure

(R)-3-Phenoxy-mandelonitrile is an organic compound characterized by a nitrile and a
hydroxyl group attached to the same benzylic carbon, which is the chiral center. The phenyl
ring is substituted at the meta position with a phenoxy group.

e IUPAC Name: (R)-2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile[1][2]
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e CAS Number: 71962-66-8[1][2][3]

e Molecular Formula: C14H11NO2

e Molecular Weight: 225.24 g/mol [4][5]

Table 1: Compound Identification

Identifier Value

IUPAC Name (R)-2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile
CAS Number 71962-66-8

Molecular Formula C14H11NO2

Molecular Weight 225.24 g/mol

Canonical SMILES

N#CC1=CC=CC(OC2=CC=CC=C2)=C1

InChl Key

GXUQMKBQDGPMKZ-CQSZACIVSA-N

Physicochemical Properties

The physicochemical properties of (R)-3-Phenoxy-mandelonitrile are crucial for its handling,

storage, and application in synthesis. While specific data for the pure (R)-enantiomer is not

extensively reported, the data for the racemic mixture provides a reliable approximation.

Table 2: Physicochemical Data
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Property Value Source
Physical State Clear orange solution/liquid [6]
Melting Point 79 °C (for the racemic mixture)  [6]

- ) 399.8 °C at 760 mmHg (for the
Boiling Point o [6]
racemic mixture)

Densit 1.22 g/cm3 (for the racemic
ensi
Y mixture)

Solubility Soluble in Chloroform, DMSO [6]

Inert atmosphere, store in
Storage Temperature [6]
freezer, under -20°C

Spectroscopic Characterization

Spectroscopic analysis is essential for the verification of the structure and purity of (R)-3-
Phenoxy-mandelonitrile. The following data, while partially inferred from the racemic mixture
and related structures due to the scarcity of specific data for the pure (R)-enantiomer, provides
a strong basis for characterization.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of (R)-3-Phenoxy-mandelonitrile in CDCls is expected to show
characteristic signals for the aromatic protons, the methine proton at the chiral center, and the
hydroxyl proton.

Table 3: Predicted *H NMR Chemical Shifts (CDClIs)

Chemical Shift (6, ppm) Multiplicity Assignment

~7.40 - 7.00 m Aromatic protons (Ar-H)
~5.50 s Methine proton (-CH(OH)CN)
Variable brs Hydroxyl proton (-OH)
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Interpretation: The complex multiplet in the aromatic region arises from the overlapping signals
of the two phenyl rings. The singlet for the methine proton is a key identifier, and its integration
should correspond to one proton. The chemical shift of the hydroxyl proton is variable and
depends on concentration and solvent purity.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum provides detailed information about the carbon framework of the
molecule.

Table 4: Predicted 13C NMR Chemical Shifts (CDCls)

Chemical Shift (0, ppm) Assignment

~ 158 - 156 Quaternary aromatic carbons (C-O)
~138-135 Quaternary aromatic carbon (C-CH)
~130-118 Aromatic methine carbons (Ar-CH)
~ 119 Nitrile carbon (-C=N)

~64 Methine carbon (-CH(OH)CN)

Interpretation: The spectrum will show several signals in the aromatic region corresponding to
the different carbon environments of the two phenyl rings. The nitrile carbon signal is typically
found around 119 ppm, and the chiral methine carbon, bearing the hydroxyl group, appears in
the 60-70 ppm range.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups within the molecule.

Table 5: Characteristic IR Absorption Bands
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Wavenumber (cm~?) Functional Group
3400 (broad) O-H stretch (hydroxyl)
3100 - 3000 C-H stretch (aromatic)
2250 (weak to medium) C=N stretch (nitrile)
1600 - 1450 C=C stretch (aromatic)
1250 - 1200 C-O stretch (aryl ether)
1100 - 1000 C-O stretch (alcohol)

Interpretation: A broad absorption band around 3400 cm~1 is characteristic of the hydroxyl
group's O-H stretch. The presence of the nitrile group is confirmed by a weak to medium
intensity peak around 2250 cm~1. Strong absorptions in the 1600-1450 cm~1 region correspond
to the aromatic C=C stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of
the molecule.

e Molecular lon (M*): m/z = 225
e Major Fragments:

o m/z = 198 ([IM-HCN]*): Loss of hydrogen cyanide is a characteristic fragmentation
pathway for cyanohydrins.

o m/z = 169: Further fragmentation of the [M-HCN]* ion.
o m/z =77 ([CeHs]*): Phenyl cation.

Interpretation: The mass spectrum should show a molecular ion peak at m/z 225. A significant
peak at m/z 198, corresponding to the loss of HCN, is a strong indicator of a cyanohydrin
structure.
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Enantioselective Synthesis

The synthesis of enantiomerically pure (R)-3-Phenoxy-mandelonitrile is most effectively
achieved through biocatalysis, utilizing an (R)-selective hydroxynitrile lyase (HNL). This
enzymatic approach offers high enantioselectivity under mild reaction conditions, avoiding the
formation of a racemic mixture that is typical of traditional chemical synthesis.

Synthesis Workflow Diagram
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Reaction Setup Enzymatic Reaction
3-Phenoxybenzaldehyde Organic Solvent Aqueous Buffer (R)-Hydroxynitrile Lyase (HNL) Cyanide Source
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Caption: Workflow for the enzymatic synthesis of (R)-3-Phenoxy-mandelonitrile.
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Detailed Experimental Protocol

This protocol describes the enantioselective synthesis of (R)-3-Phenoxy-mandelonitrile from

3-phenoxybenzaldehyde using an immobilized (R)-hydroxynitrile lyase.

Materials:

3-Phenoxybenzaldehyde

Immobilized (R)-Hydroxynitrile Lyase (e.g., from Prunus amygdalus)

Potassium Cyanide (KCN)

Citric Acid

Methyl tert-butyl ether (MTBE)

Anhydrous Sodium Sulfate (Na2S0a)

Deionized Water

Procedure:

Buffer Preparation: Prepare a 0.1 M citrate buffer and adjust the pH to 4.5 with citric acid or
sodium citrate.

Reaction Setup: In a jacketed glass reactor equipped with an overhead stirrer, combine 100
mL of the citrate buffer and 100 mL of MTBE.

Enzyme Addition: Add 2 g of immobilized (R)-hydroxynitrile lyase to the biphasic system.

Substrate Addition: Dissolve 5 g (25.2 mmol) of 3-phenoxybenzaldehyde in the MTBE layer
and commence vigorous stirring to ensure good mixing between the two phases.

Cyanide Addition: In a separate flask, dissolve 2.46 g (37.8 mmol) of KCN in 20 mL of the
citrate buffer. Add this solution dropwise to the reaction mixture over a period of 1 hour.

Reaction Monitoring: Monitor the progress of the reaction by periodically taking small
aliquots from the organic layer and analyzing them by chiral HPLC to determine the
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conversion of the aldehyde and the enantiomeric excess of the product.

o Work-up: Once the reaction has reached the desired conversion (typically >95%), stop the
stirring and allow the phases to separate. The immobilized enzyme will settle at the interface
or in the aqueous phase.

o Extraction: Separate the organic layer. Extract the aqueous layer with 2 x 50 mL portions of
MTBE to recover any remaining product.

e Drying and Concentration: Combine all organic layers and dry over anhydrous Naz2SOa. Filter
off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude (R)-3-Phenoxy-mandelonitrile.

 Purification (Optional): If necessary, the product can be further purified by flash column
chromatography on silica gel.

Applications in Drug and Agrochemical
Development

(R)-3-Phenoxy-mandelonitrile is a crucial chiral intermediate, primarily in the synthesis of
synthetic pyrethroid insecticides. The specific (R)-configuration at the cyanohydrin center is
essential for the high insecticidal activity of the final products.

Synthesis of Pyrethroids

(R)-3-Phenoxy-mandelonitrile serves as the alcohol component in the esterification reaction
with a suitable carboxylic acid, such as a derivative of chrysanthemic acid, to form the
pyrethroid ester. Notable examples include:

» Deltamethrin: A potent broad-spectrum insecticide.
o Esfenvalerate: An enantiomerically pure form of fenvalerate with enhanced activity.

The presence of the 3-phenoxybenzyl moiety and the cyano group in the alcohol part of the
ester contributes significantly to the efficacy and stability of these insecticides.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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